2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-isopropylacetamide

• IUPAC Name: 2-[1,5-bis(4-methylphenyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C22H25N3OS/c1-15(2)24-21(26)14-27-22-23-13-20(18-9-5-16(3)6-10-18)25(22)19-11-7-17(4)8-12-19/h5-13,15H,14H2,1-4H3,(H,24,26)
• InChI Key: DQDXMJRZBXETKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)C)SCC(=O)NC(C)C
• Molecular Formula: C22H25N3OS
• Molecular Weight: 379.5 g/mol

Description

2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-isopropylacetamide, also known as DTNB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a thiol-reactive agent that is commonly used in biochemical assays to measure the levels of thiol-containing compounds in biological samples.

Mechanism of Action

2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-isopropylacetamide reacts with thiol-containing compounds through a nucleophilic substitution reaction. The thiol group of the compound attacks the electrophilic carbon of this compound, resulting in the formation of a mixed disulfide. This mixed disulfide is then reduced by a reducing agent, such as dithiothreitol or β-mercaptoethanol, to form a yellow-colored product that can be measured spectrophotometrically.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to inhibit the activity of various enzymes, such as acetylcholinesterase and carbonic anhydrase. This compound has also been shown to induce oxidative stress in cells, leading to the activation of various signaling pathways. Additionally, this compound has been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-isopropylacetamide has several advantages for lab experiments. It is a simple and reliable assay that can be used to measure the levels of thiol-containing compounds in biological samples. This compound is also relatively inexpensive and easy to use. However, there are also some limitations to the use of this compound. The assay is not specific for glutathione and can react with other thiol-containing compounds, leading to false-positive results. Additionally, this compound can be affected by various factors, such as pH and temperature, which can affect the accuracy of the assay.

Future Directions

There are several future directions for the use of 2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-isopropylacetamide in scientific research. One area of interest is the development of more specific assays for measuring the levels of glutathione in biological samples. Another area of interest is the use of this compound as a tool for studying the role of thiol-containing compounds in various cellular processes. Additionally, there is potential for the use of this compound in the development of new drugs for the treatment of various diseases, such as cancer and neurodegenerative disorders.
Conclusion:
In conclusion, this compound, or this compound, is a thiol-reactive agent that has gained significant attention in scientific research due to its unique properties. This compound is a simple and reliable assay that can be used to measure the levels of thiol-containing compounds in biological samples. While there are some limitations to the use of this compound, there are also several future directions for the use of this compound in scientific research.

Scientific Research Applications

2-((1,5-di-p-tolyl-1H-imidazol-2-yl)thio)-N-isopropylacetamide has been widely used in scientific research to measure the levels of thiol-containing compounds in biological samples. Thiol-containing compounds, such as glutathione, play an important role in cellular redox homeostasis and are involved in various cellular processes. This compound reacts with thiol-containing compounds to form a yellow-colored product that can be measured using spectrophotometry. This assay is commonly used to measure the levels of glutathione in biological samples.